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CAS No.: 2445-72-9
Cat. No.: B1581550
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Amyl isobutyrate, also known as pentyl 2-methylpropanoate, is an organic ester recognized for
its characteristic fruity aroma, reminiscent of apples, pears, and bananas.[1][2] This compound
is a key ingredient in the flavor and fragrance industries and also finds applications in
cosmetics and pharmaceuticals as a perfuming or flavoring agent.[2][3] This technical guide
provides an in-depth overview of amyl isobutyrate, including its physicochemical properties,
detailed experimental protocols for its synthesis and analysis, and visual workflows to elucidate
these processes.

Physicochemical Properties of Amyl Isobutyrate

A summary of the key physicochemical properties of amyl isobutyrate is presented in the table
below for easy reference and comparison.
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Property Value Reference
CAS Number 2445-72-9 [11[2][4][5]16]
Molecular Formula CoH1802 [11[2][4]1[5]16]
Molecular Weight 158.24 g/mol [1112][31[4][6]
Appearance Colorless liquid [4115]

Odor Profile E;u;iti/;pple, sweet, pineapple, (1176}

Boiling Point 175-177 °C [5]

Flash Point 59.44 °C [3114]
Density 0.853 - 0.862 g/cm3 @ 20- B4

25°C

Refractive Index

1.391-1.421 @ 20°C

[3]141[5]

Solubility

Soluble in ethanol

[3]

Vapor Pressure

~1.09 mmHg @ 25°C

[3]

Experimental Protocols

This section details the methodologies for the synthesis and analysis of amyl isobutyrate,

providing a framework for laboratory application.

Enzymatic Synthesis of Amyl Isobutyrate

Enzymatic synthesis is favored for its high specificity and milder reaction conditions, aligning

with green chemistry principles.[4] The following protocol is a general guideline using an

immobilized lipase.

Materials and Equipment:

e Enzyme: Immobilized lipase (e.g., Lipozyme TL IM, Novozym 435)[4]

e Substrates: Isoamyl alcohol (Isopentyl alcohol) and Butyric acid[4]
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e Solvent (optional): n-Heptane or n-Hexane[4]

o Apparatus: Shaking incubator or magnetic stirrer with temperature control, reaction vessels,
Gas Chromatograph (GC) for analysis, rotary evaporator.[4]

Procedure:

Reaction Setup: In a screw-capped flask, combine isoamyl alcohol and butyric acid. If a
solvent is used, dissolve the substrates in n-heptane.[5]

o Enzyme Addition: Add the immobilized lipase to the substrate mixture. The enzyme-to-
substrate ratio can be optimized for specific conditions.[3]

 Incubation: Place the reaction vessel in a shaking incubator or on a magnetic stirrer at a
controlled temperature (e.g., 45°C) and agitation speed (e.g., 240 rpm).[6]

o Reaction Monitoring: Periodically withdraw small aliquots from the reaction mixture to
monitor the progress. Analyze the samples using Gas Chromatography (GC) to determine
the concentration of amyl isobutyrate.[4]

e Product Recovery: Once the reaction reaches the desired conversion, separate the
immobilized enzyme from the mixture by filtration for potential reuse.[4]

 Purification: Remove the solvent (if used) under reduced pressure with a rotary evaporator.
The crude product can be further purified by vacuum distillation if necessary.[4]

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis of Amyl Isobutyrate

GC-MS is a powerful technique for the identification and quantification of amyl isobutyrate.
Instrumentation and Conditions:

e Gas Chromatograph: Equipped with a Flame lonization Detector (FID) or Mass Spectrometer
(MS).
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e Column: A capillary column suitable for ester analysis (e.g., HP-5, SLB-IL76i, or HP-
INNOWAX).[7][8]

o Carrier Gas: Helium or Hydrogen.[7]

o Oven Temperature Program: An example program could be: start at 80°C, hold for 2 minutes,

then ramp to 200°C at 10°C/min.[4] This can be optimized based on the specific column and
analytes.

« Injector and Detector Temperature: Typically set around 250°C.[7]
Sample Preparation:

o Standard Solutions: Prepare a series of calibration standards of amyl isobutyrate in a
suitable solvent like hexane or methylene dichloride.[1]

o |nternal Standard: Add a constant concentration of an internal standard to each calibration
standard and sample to ensure accurate quantification.[1]

o Sample Dilution: For clean samples, a direct dilution with the chosen solvent may be
sufficient. For more complex matrices, a liquid-liquid extraction may be necessary.[1]

Analysis Procedure:

e Injection: Inject a small volume (e.g., 1 pL) of the prepared sample or standard into the GC.

[4]
o Data Acquisition: Run the GC-MS method and acquire the data.

e Quantification: Construct a calibration curve by plotting the ratio of the peak area of amyl
isobutyrate to the peak area of the internal standard against the concentration of the
standards. Use this curve to determine the concentration of amyl isobutyrate in the samples.

[1]

Visualized Workflows

The following diagrams, generated using Graphviz, illustrate the workflows for the synthesis
and analysis of amyl isobutyrate.
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Fig. 1: Enzymatic Synthesis Workflow
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Caption: Workflow for the enzymatic synthesis of amyl isobutyrate.
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Caption: Workflow for the GC-MS analysis of amyl isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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